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Compound of Interest

Compound Name: C.I. Pigment Red 52, disodium salt

Cat. No.: B1497102 Get Quote

This technical guide provides a comprehensive overview of the history, chemical properties,

synthesis, and applications of Pigment Red 52. It is intended for researchers, scientists, and

professionals in the fields of chemistry, materials science, and drug development who require

detailed technical information on this compound.

Introduction and History
Pigment Red 52 (PR 52) is a monoazo lake pigment that serves as a crucial intermediate in the

production of other commercially significant pigments. While the precise date and discoverer of

its initial synthesis are not extensively documented, its development can be situated within the

broader expansion of synthetic organic pigments in the mid-20th century. The key precursors

for its synthesis, 2-Amino-5-chloro-4-methylbenzenesulfonic acid and 3-Hydroxy-2-naphthoic

acid, became industrially available during this period, paving the way for the creation of a wide

array of azo colorants.

Pigment Red 52 itself is the sodium salt, but it is the laking process, where the sodium is

replaced by other metal cations, that yields pigments with desirable properties for various

applications. The most common and industrially relevant forms are Pigment Red 52:1, the

calcium salt, and Pigment Red 52:2, the manganese salt. These laked pigments offer

enhanced stability and insolubility, making them suitable for use in printing inks, paints, and

plastics.

Chemical and Physical Properties
Pigment Red 52 and its derivatives are characterized by their brilliant red hue. The specific

shade and properties are dependent on the metal cation used in the laking process.
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Table 1: Chemical Identification of Pigment Red 52 and its Salts

Identifier
Pigment Red 52

(Sodium Salt)

Pigment Red 52:1

(Calcium Salt)

Pigment Red 52:2

(Manganese Salt)

C.I. Name Pigment Red 52 Pigment Red 52:1 Pigment Red 52:2

C.I. Number 15860 15860:1 15860:2

CAS Number 5858-82-2, 1325-11-7 17852-99-2 12238-31-2

Molecular Formula C₁₈H₁₁ClN₂Na₂O₆S[1] C₁₈H₁₁CaClN₂O₆S[2] C₁₈H₁₁ClMnN₂O₆S

Molecular Weight 464.79 g/mol [1] 458.89 g/mol [2] 473.74 g/mol

Chemical Group Monoazo Lake[3][4] Monoazo Lake[3] Monoazo Lake[4]

Table 2: Quantitative Performance Data of Pigment Red 52 Salts
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Property
Pigment Red 52:1

(Calcium Salt)

Pigment Red 52:2

(Manganese Salt)

Test Method

Reference

Heat Resistance 180 °C 180 °C
General industry

standard

Lightfastness (1-8

scale)
6 6 ISO 105-B01

Oil Absorption (

g/100g )
45-55 35-55 ASTM D281-84

Acid Resistance (1-5

scale)
5 4 Internal testing

Alkali Resistance (1-5

scale)
5 3 Internal testing

Water Resistance (1-5

scale)
5 - Internal testing

Alcohol Resistance (1-

5 scale)
3-4 3 Internal testing

Ester Resistance 5 - Internal testing

Benzene Resistance 5 - Internal testing

Ketone Resistance 5 - Internal testing

Synthesis of Pigment Red 52
The synthesis of Pigment Red 52 is a multi-step process that involves diazotization of an

aromatic amine followed by an azo coupling reaction.[1] The resulting sodium salt can then be

converted to the calcium or manganese salt.

Experimental Protocol for the Synthesis of Pigment Red
52 (Sodium Salt)
This protocol is based on established laboratory procedures for the synthesis of azo pigments.
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Materials:

2-Amino-5-chloro-p-toluenesulfonic acid

Sodium hydroxide

Hydrochloric acid (concentrated)

Sodium nitrite

Amidosulfonic acid

β-oxynaphthoic acid (3-Hydroxy-2-naphthoic acid)

Water

Procedure:

Diazotization:

Dissolve 22.15 g (0.1 mol) of 2-Amino-5-chloro-p-toluenesulfonic acid and 6.4 g of sodium

hydroxide in 500 ml of water.

Cool the solution to 5°C (278 K).

Slowly add 40 ml of concentrated hydrochloric acid, followed by a solution of 7.2 g of

sodium nitrite in 100 ml of water.

Stir the resulting suspension for 30 minutes, maintaining the temperature at 5°C.

Add amidosulfonic acid in small portions until all excess nitrous acid is destroyed (test with

potassium iodide-starch paper).

Coupling:

In a separate vessel, dissolve 18.8 g (0.1 mol) of β-oxynaphthoic acid and 20.1 g of

sodium hydroxide in 550 ml of water.
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Slowly add the diazonium salt suspension to the β-oxynaphthoic acid solution dropwise,

maintaining vigorous stirring.

Continue stirring until the coupling reaction is complete, which can be monitored by the

disappearance of the diazonium salt.

Isolation:

The precipitated Pigment Red 52 (disodium salt) is then collected by filtration.

Wash the filter cake with water to remove any unreacted starting materials and

byproducts.

Dry the pigment at an appropriate temperature.

Laking Process (Conversion to Calcium or Manganese
Salt)
The isolated sodium salt of Pigment Red 52 can be converted to the desired metal salt by

reacting it with a soluble salt of the corresponding metal.

General Procedure:

Re-slurry the sodium salt of Pigment Red 52 in water.

Add a solution of a soluble calcium salt (e.g., calcium chloride) or manganese salt (e.g.,

manganese sulfate) to the slurry.

Stir the mixture to allow for the ion exchange to occur.

The insoluble calcium (Pigment Red 52:1) or manganese (Pigment Red 52:2) salt will

precipitate.

Collect the laked pigment by filtration, wash thoroughly with water, and dry.

Mandatory Visualizations
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The following diagrams illustrate the synthesis workflow and the relationship between the

different forms of Pigment Red 52.
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Caption: Synthesis workflow for Pigment Red 52.
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Laked Pigments
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Caption: Relationship between Pigment Red 52 and its laked forms.

Applications
The primary application of Pigment Red 52 is as an intermediate for its calcium and

manganese salts. These laked pigments are widely used in the following areas:

Printing Inks: Pigment Red 52:1 is recommended for solvent-based inks, including PA, PP,

and NC inks.[3] It is valued for its high transparency, gloss, and low viscosity.

Paints and Coatings: Both Pigment Red 52:1 and 52:2 are suitable for industrial and

decorative solvent-based paints.[3][4]

Plastics: While less common, certain grades of these pigments can be used in the coloration

of plastics.

Conclusion
Pigment Red 52 is a foundational monoazo pigment that, through the process of laking, gives

rise to the commercially important Pigment Red 52:1 and Pigment Red 52:2. These pigments

offer a desirable combination of vibrant color, good resistance properties, and versatility in

application, particularly in the ink and paint industries. The synthesis, based on well-established
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diazotization and coupling chemistry, allows for consistent and large-scale production. Further

research into modifying the laking process or the crystalline structure of these pigments could

lead to enhanced properties and new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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